469-83-0

Cafestol

In Stock

• CAS RN:
• 469-83-0

• Formula:
• C20H28O3

• InChI:
• InChI=1S/C20H28O3/c1-18-7-5-16-14(6-9-23-16)15(18)4-8-19-10-13(2-3-17(18)19)20(22,11-19)12-21/h6,9,13,15,17,21-22H,2-5,7-8,10-12H2,1H3/t13-,15-,17+,18-,19+,20+/m1/s1

• InChIKey:
• DNJVYWXIDISQRD-HWUKTEKMSA-N

• Coffee-specific diterpene. Induces peripheral antinociception and glutathione S-transferases. Chemoprotective activity.
  Cafestol is a natural diterpene which is abundant in unfiltered coffee. It elevates serum cholesterol and triglycerides in humans, an effect which does not seem to occur in monkeys, hamsters, rats, or gerbils. Dietary cafestol does increase total cholesterol and triglycerides in ApoE3Leiden mice, an effect which is associated with selective activation of farnesoid X receptors and pregnane X receptors. Cafestol (20 μM) also inhibits the proliferation of human umbilical vein endothelial cells and prevents their migration and tube formation on Matrigel™.6
  Cafestol, also known as coffeol, belongs to the class of organic compounds known as naphthofurans. Naphthofurans are compounds containing a furan ring fused to a naphthalene moiety. Furan is a 5 membe...

(E)-N-(6-ethoxybenzo[d]thiazol-2-yl)-3-(3-nitrophenyl)acrylamide

In Stock

• CAS RN:
• 380469-83-0

• Formula:
• C18H15N3O4S

• InChI:
• InChI=1S/C18H15N3O4S/c1-2-25-14-7-8-15-16(11-14)26-18(19-15)20-17(22)9-6-12-4-3-5-13(10-12)21(23)24/h3-11H,2H2,1H3,(H,19,20,22)/b9-6+

• InChIKey:
• VAJZSNPMBMKEJF-RMKNXTFCSA-N

• (E)-N-(6-ethoxybenzo[d]thiazol-2-yl)-3-(3-nitrophenyl)acrylamide is a useful research compound. Its molecular formula is C18H15N3O4S and its molecular weight is 369.4. The purity is usually 95%.

Ethyl 5-bromo-3,3-dimethylpentanoate

In Stock

• CAS RN:
• 123469-83-0

• Formula:
• C9H17BrO2

• InChI:
• InChI=1S/C9H17BrO2/c1-4-12-8(11)7-9(2,3)5-6-10/h4-7H2,1-3H3

• InChIKey:
• LYUGLLMDRXJRGN-UHFFFAOYSA-N

• Ethyl 5-bromo-3,3-dimethylpentanoate is a useful research compound. Its molecular formula is C9H17BrO2 and its molecular weight is 237.13 g/mol. The purity is usually 95%.